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Cat. No.: B076291

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Chloropropyl)benzene, with the CAS registry number 10304-81-1, is a halogenated
aromatic hydrocarbon. Its structure consists of a benzene ring attached to a propyl group, with
a chlorine atom substituted at the second position of the propyl chain. This compound serves
as a valuable intermediate in organic synthesis, particularly in the preparation of
pharmaceuticals and other specialty chemicals.[1][2] This technical guide provides an in-depth
overview of its chemical and physical properties, spectral data, synthesis, and reactivity,
tailored for professionals in research and drug development.

Physicochemical Properties

A summary of the key physicochemical properties of (2-Chloropropyl)benzene is presented in
the table below. These properties are crucial for designing reaction conditions, purification
procedures, and for understanding the compound's behavior in various chemical and biological
systems.
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Property Value Source
CAS Number 10304-81-1 [3114]
Molecular Formula CoH11ClI [3114]
Molecular Weight 154.64 g/mol [31[5]
Boiling Point 211.1 °C at 760 mmHg [5]
Density 1.027 g/cm3 [5]
Flash Point 79.7 °C [5]
Refractive Index 1.513 [5]
LogP 2.85640 [5]
Vapor Pressure 0.27 mmHg at 25°C [5]

Spectral Data

Detailed spectral analysis is essential for the unambiguous identification and characterization
of (2-Chloropropyl)benzene. The following spectral data are available for this compound:

e Mass Spectrometry (MS): The mass spectrum of (2-Chloropropyl)benzene is available,
providing information about its molecular weight and fragmentation pattern.[3][6] Key peaks
in the electron ionization (EI) mass spectrum are observed at m/z values of 154 (molecular
ion), 92, and 91.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 13C NMR and *H NMR data are
available.[6] These spectra are critical for confirming the carbon skeleton and the substitution
pattern of the molecule.

« Infrared (IR) Spectroscopy: The vapor phase IR spectrum of (2-Chloropropyl)benzene is
available, which can be used to identify the functional groups present in the molecule.[6]

e Gas Chromatography (GC): The Kovats retention index for (2-Chloropropyl)benzene has
been reported, which is useful for its identification in complex mixtures by GC.[6][7]
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Synthesis

(2-Chloropropyl)benzene is primarily synthesized through the hydrochlorination of
allylbenzene. This reaction proceeds via an electrophilic addition mechanism, following
Markovnikov's rule.

Experimental Protocol: Synthesis from Allylbenzene

A process for the production of 2-chloro-1-phenylpropane is described in a patent, which
involves the reaction of benzene and allyl chloride in the presence of a catalyst.[8] While this
patent uses benzene and allyl chloride, the principle of hydrochlorination of the double bond in
allylbenzene is analogous. A general procedure based on this principle would be:

Materials:

o Allylbenzene

e Anhydrous Hydrogen Chloride (gas or solution in a suitable solvent)
e Anhydrous solvent (e.g., dichloromethane, diethyl ether)

Procedure:

Dissolve allylbenzene in a suitable anhydrous solvent in a reaction vessel equipped with a
stirring mechanism and a gas inlet.

e Cool the reaction mixture to a low temperature (e.g., 0 °C) using an ice bath.

e Slowly bubble anhydrous hydrogen chloride gas through the solution with constant stirring,
or add a pre-prepared solution of HCI in the anhydrous solvent.

e Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

e Once the reaction is complete, quench the reaction by adding a cold, dilute aqueous solution
of a weak base (e.g., sodium bicarbonate) to neutralize any excess acid.

o Separate the organic layer and wash it with water and brine.
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e Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium

sulfate).
* Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by vacuum distillation to obtain pure (2-Chloropropyl)benzene.[S]

[9]

Allylbenzene
Anhydrous HCI

Vacuum Distillation (2-Chloropropyl)benzene

Workup Drying Solvent Removal
(Separation, Washing) (MgSOs or NazS0s) (Rotary Evaporation)

Click to download full resolution via product page
A general workflow for the synthesis of (2-Chloropropyl)benzene.

Reaction Mechanism

The hydrochlorination of allylbenzene follows Markovnikov's rule, where the proton (H*) from
HCI adds to the carbon of the double bond that has the greater number of hydrogen atoms.
This leads to the formation of a more stable secondary carbocation, which is then attacked by

the chloride ion (CI7).
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Mechanism of hydrochlorination of allylbenzene.

Reactivity and Potential Applications

(2-Chloropropyl)benzene is a reactive compound due to the presence of the chlorine atom,
which can act as a leaving group in nucleophilic substitution reactions. This reactivity makes it
a useful precursor for the synthesis of various derivatives. For instance, it can be used to
introduce the 2-phenylpropyl group into other molecules.

Its primary application lies in its role as an intermediate in the synthesis of pharmaceuticals and
pesticides.[1] The structural motif of a substituted propylbenzene is found in a number of
biologically active compounds.

Safety and Handling

(2-Chloropropyl)benzene should be handled with care in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be worn. It is important to consult the Safety Data Sheet (SDS) for detailed safety and handling
information before use.

Conclusion

(2-Chloropropyl)benzene is a key chemical intermediate with established physicochemical
and spectral properties. Its synthesis via the hydrochlorination of allylbenzene is a well-
understood process. The reactivity of this compound makes it a versatile building block in the
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development of new chemical entities, particularly in the pharmaceutical and agrochemical
industries. This guide provides a foundational understanding of (2-Chloropropyl)benzene for
researchers and professionals engaged in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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